1,1-Diethoxycyclododecane

• CAS No.: 957-17-5
• Molecular Formula: C16H32O2
• Molecular Weight: 256.42 g/mol
• IUPAC Name: 1,1-diethoxycyclododecane
• InChI: InChI=1S/C16H32O2/c1-3-17-16(18-4-2)14-12-10-8-6-5-7-9-11-13-15-16/h3-15H2,1-2H3
• InChI Key: XMQLLEROFXPBDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCCCCCCCCCC1)OCC

Description

1,1-Diethoxycyclododecane is a cyclic ether derivative of cyclododecane, featuring two ethoxy (-OCH₂CH₃) groups attached to the same carbon atom of the 12-membered ring. This compound acts as a fixative, enhancing the longevity and complexity of fragrance compositions by reinforcing musky and aromatic notes . Its cyclic structure and ether functional groups contribute to stability under recommended storage conditions, akin to other ethers like 1-Methoxyoctadecane .

Comparison with Similar Compounds

Functional Group and Reactivity

The table below compares 1,1-Diethoxycyclododecane with compounds sharing structural similarities (e.g., ethers, epoxides, amines, and alkyl halides):

Compound	Molecular Formula	Molecular Weight	Functional Group	Reactivity/Stability	Key Applications
This compound	C₁₆H₃₀O₂	254.41	Ether (diethoxy)	Stable under storage; incompatible with strong acids/oxidizers (inferred)	Perfume fixative, enhances musky notes
1,2-Epoxydodecane	C₁₂H₂₄O	184.32	Epoxide	Reactive; may undergo polymerization or ring-opening reactions	Chemical intermediate
1-Aminoundecane	C₁₁H₂₅N	171.33	Amine	Basic; reacts with acids; requires PPE for handling	Surfactant precursor, corrosion inhibitor
1-Methoxyoctadecane	C₁₉H₄₀O	284.52	Ether (methoxy)	Low reactivity; stable under normal conditions	Lubricant, solvent
1-Chlorododecane	C₁₂H₂₅Cl	204.78	Alkyl chloride	Undergoes nucleophilic substitution; stable if protected from moisture	Organic synthesis intermediate
1-Iodododecane	C₁₂H₂₅I	296.23	Alkyl iodide	Light-sensitive; reactive in substitution reactions	Alkylation agent

Stability and Hazard Profiles

• This compound: Likely stable under recommended storage conditions, similar to 1-Methoxyoctadecane . Incompatible with strong acids/oxidizers, as seen in dodecane derivatives . No direct toxicity data, but standard ether precautions apply (e.g., ventilation, PPE).
• 1,2-Epoxydodecane : Requires protective gloves and eye protection due to skin/eye irritation risks .
• 1-Aminoundecane: Causes respiratory irritation; immediate medical consultation needed if inhaled .
• 1-Chlorododecane/1-Iodododecane: Limited acute toxicity but may release hazardous fumes under decomposition .

Research Findings and Data Gaps

• Perfume Formulations : (1-Ethoxyethoxy)cyclododecane (analog) is added in varying concentrations (2–6 parts) to optimize odor profiles, demonstrating versatility in compositions .
• Synthetic Pathways : Further research is needed to elucidate the synthesis and purification methods for this compound, as current evidence focuses on analogs .